Cas no 130400-94-1 (Phenol, 2-(1-methylethoxy)-5-nitro-)

Phenol, 2-(1-methylethoxy)-5-nitro- structure
130400-94-1 structure
Product Name:Phenol, 2-(1-methylethoxy)-5-nitro-
CAS No:130400-94-1
MF:C9H11NO4
MW:197.187942743301
CID:1225814
PubChem ID:14687427
Update Time:2025-04-20

Phenol, 2-(1-methylethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1-methylethoxy)-5-nitro-
    • 3-hydroxy-4-isopropoxynitrobenzene
    • 2-isopropoxy-5-nitro-phenol
    • DB-348265
    • SCHEMBL2039588
    • 130400-94-1
    • RTSXWISLAZGALQ-UHFFFAOYSA-N
    • 2-Isopropoxy-5-nitrophenol
    • Inchi: 1S/C9H11NO4/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6,11H,1-2H3
    • InChI Key: RTSXWISLAZGALQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1O)[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6

Phenol, 2-(1-methylethoxy)-5-nitro- Related Literature

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